Cas no 2097888-53-2 (N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}ethyl)furan-3-carboxamide)

• Product Name: N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}ethyl)furan-3-carboxamide
• CAS No: 2097888-53-2
• MF: C₁₄H₁₅N₃O₃
• MW: 273.287203073502
• CID: 5834221
• PubChem ID: 122280681
• Update Time: 2025-10-23

N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}ethyl)furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}ethyl)furan-3-carboxamide
• N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}ethyl)furan-3-carboxamide
• F6564-8422
• AKOS032463645
• N-[2-(3-oxo-6,7-dihydro-5H-cyclopenta[c]pyridazin-2-yl)ethyl]furan-3-carboxamide
• 2097888-53-2
• N-(2-(3-oxo-3,5,6,7-tetrahydro-2H-cyclopenta[c]pyridazin-2-yl)ethyl)furan-3-carboxamide

• Inchi： 1S/C14H15N3O3/c18-13-8-10-2-1-3-12(10)16-17(13)6-5-15-14(19)11-4-7-20-9-11/h4,7-9H,1-3,5-6H2,(H,15,19)
• InChI Key： OXMPTNVANOAFLG-UHFFFAOYSA-N
• SMILES： O=C1C=C2C(CCC2)=NN1CCNC(C1=COC=C1)=O

Computed Properties

• Exact Mass: 273.11134135g/mol
• Monoisotopic Mass: 273.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}ethyl)furan-3-carboxamide

Recent Advances in the Study of N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}ethyl)furan-3-carboxamide (CAS: 2097888-53-2)

In recent years, the compound N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}ethyl)furan-3-carboxamide (CAS: 2097888-53-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentacpyridazin core and furan-3-carboxamide moiety, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its clinical relevance.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Recent in vitro and in vivo studies have demonstrated that N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}ethyl)furan-3-carboxamide exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a novel anti-inflammatory agent, with researchers highlighting its selectivity and reduced off-target effects compared to existing therapeutics.

Another significant advancement is the optimization of the compound's pharmacokinetic profile. Through structural modifications and formulation studies, researchers have improved its bioavailability and metabolic stability. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a derivative of 2097888-53-2 with enhanced solubility and prolonged half-life, making it a more viable candidate for oral administration. These developments are critical for advancing the compound from preclinical to clinical stages.

Furthermore, the therapeutic potential of N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}ethyl)furan-3-carboxamide extends beyond inflammation. Emerging evidence indicates its efficacy in modulating oxidative stress and apoptosis pathways, positioning it as a potential candidate for neurodegenerative diseases and cancer therapy. A recent collaborative study between academic and industrial researchers highlighted its ability to cross the blood-brain barrier, a property that could be leveraged for treating central nervous system disorders.

Despite these promising results, challenges remain in the development of 2097888-53-2. Issues such as scale-up synthesis, long-term toxicity, and precise target identification require further investigation. Ongoing research aims to address these gaps, with several preclinical trials currently underway. The compound's unique chemical structure and multifaceted biological activities continue to make it a focal point in drug discovery efforts.

In conclusion, N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}ethyl)furan-3-carboxamide represents a compelling case study in modern pharmaceutical research. Its diverse therapeutic potential, coupled with recent advancements in its pharmacological optimization, underscores its significance in the field. As research progresses, this compound may pave the way for new treatments across a range of medical conditions, highlighting the importance of continued investment in chemical biology and drug development.